Cas no 70351-86-9 (2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene)

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene is a discotic liquid crystal with a rigid triphenylene core functionalized by six hexyloxy side chains. This structure promotes self-assembly into ordered columnar mesophases, making it valuable for organic electronic applications such as charge transport materials in photovoltaic devices and organic field-effect transistors (OFETs). Its extended π-conjugation and alkyl chain substitution enhance solubility in organic solvents while maintaining thermal stability. The compound exhibits high hole mobility due to efficient intermolecular π-π stacking, advantageous for optoelectronic performance. Its tunable mesomorphic behavior and processability make it a promising candidate for advanced materials research in supramolecular chemistry and molecular electronics.
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene structure
70351-86-9 structure
Product Name:2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene
CAS No:70351-86-9
MF:C54H84O6
MW:829.241177558899
MDL:MFCD16250223
CID:547392
PubChem ID:253660351
Update Time:2025-06-10

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Chemical and Physical Properties

Names and Identifiers

    • Triphenylene, 2,3,6,7,10,11-hexakis(hexyloxy)-
    • 2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene
    • 2,3,6,7,10,11-HEXAKIS[HEXYLOXY]TRIPHENYLENE
    • LS40835
    • 2,3,6,7,10,11-hexakis[hexyloxy] triphenylene
    • MFCD16250223
    • AS-66987
    • AKOS037646155
    • H1449
    • DTXSID90449060
    • 70351-86-9
    • 2,3,6,7,10,11-hexahexoxytriphenylene
    • SCHEMBL6743869
    • T72853
    • DB-202430
    • MDL: MFCD16250223
    • Inchi: 1S/C54H84O6/c1-7-13-19-25-31-55-49-37-43-44(38-50(49)56-32-26-20-14-8-2)46-40-52(58-34-28-22-16-10-4)54(60-36-30-24-18-12-6)42-48(46)47-41-53(59-35-29-23-17-11-5)51(39-45(43)47)57-33-27-21-15-9-3/h37-42H,7-36H2,1-6H3
    • InChI Key: SQYCPYUKCAKHRN-UHFFFAOYSA-N
    • SMILES: O(CCCCCC)C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCC)OCCCCCC)OCCCCCC)OCCCCCC)OCCCCCC

Computed Properties

  • Exact Mass: 828.62712
  • Monoisotopic Mass: 828.62679039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 36
  • Complexity: 807
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 18.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 842.8±60.0 °C at 760 mmHg
  • Flash Point: 274.9±32.8 °C
  • PSA: 55.38
  • λmax: 278(CH2Cl2)(lit.)
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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